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Compound of Interest

4,6-dichloro-N,N-
Compound Name:
dimethylpyrimidin-2-amine

Cat. No.: B1350416

Technical Guide: 4,6-dichloro-N,N-
dimethylpyrimidin-2-amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

4,6-dichloro-N,N-dimethylpyrimidin-2-amine. It includes a summary of its physicochemical
data, general experimental methodologies for the characterization of such compounds, and a
logical workflow for its synthesis.

Core Physical Properties

4,6-dichloro-N,N-dimethylpyrimidin-2-amine is a chlorinated pyrimidine derivative. Its key
physical and chemical identifiers are summarized in the table below.
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Property Value Source(s)
CAS Number 5734-68-9 [1112]
Molecular Formula CeH7CI2N3 [1][2]
Molecular Weight 192.05 g/mol [11[2]
Appearance White to off-white solid [1]

Melting Point 56-57.5 °C [1]

Storage Temperature 2-8 °C [1]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 4,6-
dichloro-N,N-dimethylpyrimidin-2-amine are not readily available in the public domain.
However, standard analytical techniques, widely used for the characterization of synthetic
organic compounds, would be employed. A general description of such methodologies is
provided below.

Melting Point Determination:

The melting point of a crystalline solid like 4,6-dichloro-N,N-dimethylpyrimidin-2-amine is a
key indicator of its purity. A common method for its determination is the open capillary method.

o Sample Preparation: A small amount of the dried, powdered sample is packed into a thin-
walled capillary tube.

o Instrumentation: The capillary tube is placed in a melting point apparatus, which consists of a
heated block with a thermometer or a digital temperature sensor.

e Measurement: The sample is heated at a controlled rate. The temperature at which the
substance starts to melt and the temperature at which it becomes completely liquid are
recorded as the melting point range. For a pure substance, this range is typically narrow.

Reaction Monitoring and Purity Assessment:
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Thin-Layer Chromatography (TLC) is a standard procedure to monitor the progress of a
chemical reaction and to assess the purity of the final product.

o Plate Preparation: A small spot of a solution of the compound is applied to a TLC plate (e.qg.,
"Silufol UV-254").

» Development: The plate is placed in a sealed chamber containing a suitable eluent (e.g., a
mixture of acetone and hexane). The eluent moves up the plate by capillary action,
separating the components of the sample.

» Visualization: The separated spots are visualized, for example, under UV light. The purity of
the sample can be estimated by the number of spots present.

Logical Synthesis Workflow

While a specific, detailed synthesis protocol for 4,6-dichloro-N,N-dimethylpyrimidin-2-amine
is not provided in the searched literature, a logical workflow for its preparation can be inferred
from general synthetic procedures for similar chlorinated pyrimidines. A common approach
involves the chlorination of a corresponding dihydroxypyrimidine precursor, followed by
nucleophilic substitution with dimethylamine.

Below is a conceptual workflow diagram for the synthesis of 4,6-dichloro-N,N-
dimethylpyrimidin-2-amine.

Start with
2-(dimethylamino)-pyrimidine
-4,6-dliol

Click to download full resolution via product page

Caption: A logical workflow for the synthesis and purification of 4,6-dichloro-N,N-
dimethylpyrimidin-2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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